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Compound of Interest

N,N-Dimethyl-1-piperidin-4-
Compound Name: ,
ylmethanamine

Cat. No.: B145781

An In-depth Technical Guide on the Material Safety Data for N,N-Dimethyl-1-piperidin-4-
ylmethanamine

Disclaimer: A comprehensive, verified Material Safety Data Sheet (MSDS) for N,N-Dimethyl-1-
piperidin-4-ylmethanamine (CAS No. 138022-00-1) is not readily available in the public
domain. This guide has been compiled using data from structurally similar compounds,
including other piperidine derivatives, and general principles of chemical safety. The
information provided herein should be used as a guideline and supplemented with a
substance-specific risk assessment before handling.

Chemical Identification and Properties

N,N-Dimethyl-1-piperidin-4-ylmethanamine is a heterocyclic building block used in chemical
and pharmaceutical research, particularly as a precursor in the synthesis of compounds
targeting the central nervous system.[1]

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 138022-00-1 [1]
Molecular Formula CsH1sN:2 [1]
Molecular Weight 142.24 g/mol [1]
Boiling Point 178.8+8.0 °C (Predicted) [1]
Density 0.868+0.06 g/cm3 (Predicted) [1]
Storage Room temperature, dry, light- o

proof

Hazard Identification and Classification

Based on data for analogous piperidine compounds, N,N-Dimethyl-1-piperidin-4-

ylmethanamine should be treated as a hazardous substance. Primary hazards are expected

to include severe skin corrosion and eye damage.[2][3][4]

Table 2: GHS Hazard Classification (Anticipated)

Hazard Class Category Hazard Statement

H314: Causes severe skin
Skin Corrosion / Irritation 1B

burns and eye damage.[2][4]
Serious Eye Damage / 1 H318: Causes serious eye

Irritation

damage.[4][5]

Acute Toxicity, Oral

4 (Harmful) or 3 (Toxic)

H302: Harmful if swallowed.[3]
or H301: Toxic if swallowed.[5]

Acute Toxicity, Dermal

2 (Fatal)

H310: Fatal in contact with
skin.[5]

Acute Toxicity, Inhalation

3 (Toxic)

H331: Toxic if inhaled.[5]

Precautionary Statements (P-phrases) Summary:
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e Prevention: P260 (Do not breathe dust/fume/gas/mist/vapors/spray), P262 (Do not get in
eyes, on skin, or on clothing), P270 (Do not eat, drink or smoke when using this product),
P280 (Wear protective gloves/protective clothing/eye protection/face protection).[5][6]

e Response: P301+P310 (IF SWALLOWED: Immediately call a POISON CENTER/doctor),
P302+P350 (IF ON SKIN: Gently wash with plenty of soap and water), P305+P351+P338 (IF
IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing), P310 (Immediately call a POISON CENTER or doctor).[5]

[6]

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).[5][7]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[2][5]

Experimental Protocols

Detailed experimental protocols for toxicological studies of N,N-Dimethyl-1-piperidin-4-
ylmethanamine were not available in the reviewed literature. Methodologies for safety
evaluation would typically follow OECD guidelines for testing of chemicals, such as those for
acute oral toxicity (OECD 423), skin corrosion/irritation (OECD 431/439), and eye
damage/irritation (OECD 437).

First Aid Measures

Immediate medical attention is critical in case of exposure. First responders must protect
themselves.[5]

Table 3: First Aid Procedures
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Exposure Route Procedure

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Immediately
Inhalation call a POISON CENTER or doctor/physician.[2]

If breathing is difficult, give artificial respiration.

[8]

Take off immediately all contaminated clothing.
_ Rinse skin with water/shower for at least 15
Skin Contact ) )
minutes.[2] Immediately call a POISON

CENTER or doctor/physician.[5]

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

Eye Contact do. Continue rinsing for at least 15 minutes.[2]
Immediately call a POISON CENTER or
doctor/physician.[6]

Rinse mouth. DO NOT induce vomiting.[2]
) Never give anything by mouth to an
Ingestion . .
unconscious person. Immediately call a

POISON CENTER or doctor/physician.[5]

Handling, Storage, and Safety Workflows

Proper handling and storage are essential to minimize risk. This includes using the chemical in
well-ventilated areas, preferably a chemical fume hood, and taking precautions against static
discharge.[6][9]

Table 4: Safe Handling and Storage
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Aspect

Recommendation

Ventilation

Use only outdoors or in a well-ventilated area,

preferably under a chemical fume hood.[9][10]

Safe Handling

Do not breathe vapor or mist.[7] Avoid contact
with skin, eyes, and clothing.[2] Wear
appropriate personal protective equipment.[7]
Wash hands thoroughly after handling.[8]

Storage

Store locked up.[2][7] Keep container tightly
closed in a dry, cool, and well-ventilated place.
[2][4] Store away from incompatible materials

such as oxidizing agents and strong acids.[2][4]

Process and Safety Diagrams

The following diagrams illustrate the recommended workflows for handling the chemical and

responding to a spill.
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Caption: Standard workflow for handling hazardous amine compounds.
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Caption: Logical workflow for a chemical spill response.
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Personal Protective Equipment (PPE)

A stringent PPE policy is mandatory when handling this compound to prevent any contact.[9]

Table 5: Recommended Personal Protective Equipment

PPE Category

Item

Specification

Eye/Face Protection

Safety Goggles & Face Shield

Tightly fitting safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards are
required.[9] A face shield is

also recommended.[9]

Skin Protection

Chemical-Resistant Gloves

Use chemical-impermeable
gloves (e.g., nitrile, neoprene).
Always inspect gloves prior to

use.[9]

Protective Clothing

Fire/flame resistant and
impervious clothing, such as a
lab coat or coveralls, is

essential.[9]

Respiratory Protection

Ventilated Area / Respirator

Work must be conducted in a
well-ventilated area or a
chemical fume hood.[9] For
emergencies or situations with
inadequate ventilation, a self-
contained breathing apparatus
(SCBA) is necessary.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N,N-Dimethyl-1-piperidin-4-ylmethanamine material
safety data sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145781#n-n-dimethyl-1-piperidin-4-ylmethanamine-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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